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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3432657

Executive Summary: 1-Tetradecanol, also known as myristyl alcohol, is a straight-chain
saturated fatty alcohol widely used in cosmetics and as a chemical intermediate.[1] Its release
into the environment is a consideration for its production and use. This document provides a
comprehensive overview of the environmental fate and biodegradability of 1-Tetradecanol,
intended for researchers, scientists, and drug development professionals. The substance is
characterized by low water solubility and a high octanol-water partition coefficient, indicating a
tendency to associate with organic matter and potential for bioaccumulation. However, it is
readily biodegradable, which mitigates its persistence and bioaccumulation potential in the
environment. This guide summarizes key physicochemical properties, details its degradation
pathways, and presents ecotoxicity data.

Physicochemical Properties of 1-Tetradecanol

The environmental behavior of 1-Tetradecanol is largely governed by its physicochemical
properties. It is a white, waxy solid at room temperature and is practically insoluble in water.[1]
[2] A summary of its key properties is presented in Table 1.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3432657?utm_src=pdf-interest
https://www.benchchem.com/product/b3432657?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Tetradecanol
https://www.benchchem.com/product/b3432657?utm_src=pdf-body
https://www.benchchem.com/product/b3432657?utm_src=pdf-body
https://www.benchchem.com/product/b3432657?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Tetradecanol
https://www.atamanchemicals.com/1-tetradecanol-myristic-alcohol_u30011/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C14H300 [11[3]
Molecular Weight 214.39 g/mol [4]

Melting Point 35-39 °C [2][5]
Boiling Point 289 °C [2][5]

. 0.00013 g/L at 23°C; 1.91X10-
Water Solubility 1 mall at 25 °C [2][4]
mg/L a °

Vapor Pressure 1.1 x 10-4 mm Hg at 25 °C [41[6]
log Kow (Octanol-Water

iy . 6.03 [41[7]
Partition Coefficient)
Henry's Law Constant 1.04 x 10-4 atm-cu m/mole [4]16]

Environmental Fate

The environmental fate of 1-Tetradecanol is determined by a combination of transport and
degradation processes. Due to its low water solubility and high log Kow, it is expected to
partition to soil, sediment, and biota.[4]

Abiotic Degradation

Atmospheric Degradation: If released to the atmosphere, 1-Tetradecanol is expected to exist
solely in the vapor phase.[4] It will be degraded by reaction with photochemically-produced
hydroxyl radicals, with an estimated atmospheric half-life of 18 hours.[3][4]

Photolysis and Hydrolysis: 1-Tetradecanol does not contain chromophores that absorb light at
wavelengths greater than 290 nm, and therefore is not expected to be susceptible to direct
photolysis by sunlight.[4][6] It also lacks functional groups that hydrolyze under environmental
conditions, making hydrolysis an insignificant degradation pathway.[4]

Biotic Degradation

Biodegradation is a significant environmental fate process for 1-Tetradecanol. It is considered
to be readily biodegradable.[2][3][8] A biodegradation half-life of 5.5 days has been calculated
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based on a rate constant of 52.5 1/hr in sludge, indicating that biodegradation is an important
environmental fate process in both soil and water.[3][4]

The biodegradation of 1-Tetradecanol proceeds via fatty acid metabolism. The alcohol is first
oxidized to the corresponding aldehyde, which is then further oxidized to myristic acid. Myristic
acid can then enter the beta-oxidation pathway for fatty acids, ultimately being broken down
into acetyl-CoA, which enters the citric acid cycle.

Alcohol Dehydrogenase Aldehyde Dehydrogenase

Click to download full resolution via product page

Biodegradation pathway of 1-Tetradecanol.

Bioaccumulation and Mobility

Bioaccumulation: The high log Kow of 6.03 suggests a potential for bioconcentration in aquatic
organisms.[4][7] An estimated Bioconcentration Factor (BCF) of 190 suggests a high potential
for bioconcentration.[4] However, the ready biodegradability of 1-Tetradecanol is expected to
mitigate its bioaccumulation.

Mobility: If released to soil, 1-Tetradecanol is expected to have no mobility based on high Koc
values (estimated between 18,197 and 64,060).[4][6] It will adsorb to soil and sediment.
Volatilization from moist soil and water surfaces is a potential fate process, but is expected to
be attenuated by adsorption.[4]

Ecotoxicity

1-Tetradecanol is classified as very toxic to aquatic life with long-lasting effects.[7][9][10] A
summary of ecotoxicity data is provided in Table 2.
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Organism Test Type Endpoint Value Reference
Danio rerio
] 96h LC50 Acute > 10,000 mg/L [8][10]

(zebra fish)
Daphnia magna

48h EC50 Acute 3.2 mg/L [8][10]
(Water flea)
Daphnia magna ]

21d NOEC Chronic 1.6 pg/L [11]
(Water flea)
Freshwater

96h EC50 Acute > 10 mg/L [12]
Algae

Experimental Protocols: OECD 301F - Manometric
Respirometry Test

The OECD 301F test is a standard method for determining the ready biodegradability of
chemical substances.[13][14] It measures the oxygen consumed by microorganisms to
biodegrade a test substance in a closed respirometer.

Principle

A known volume of mineral medium containing a known concentration of the test substance as
the sole source of organic carbon is inoculated with a small amount of activated sludge. The
mixture is stirred in a closed flask, and the consumption of oxygen is measured over a 28-day
period. The amount of oxygen consumed is expressed as a percentage of the theoretical
oxygen demand (ThOD). A substance is considered readily biodegradable if it reaches 60% of
its ThOD within a 10-day window during the 28-day test.[13]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://datasheets.scbt.com/sc-213413.pdf
https://anmol.org/myristylalcohol-SDS-tetradecanol.html
https://wapsustainability.com/wp-content/uploads/2021/11/Tetradecanol-CASRN-112-72-1.pdf
https://www.fishersci.com/store/msds?partNumber=AC180735000&countryCode=US&language=en
https://www.aropha.com/resources/blog/types-of-oecd-301-biodegradation-tests/
https://www.aropha.com/biodegradable-testing-labs/oecd-301f/
https://www.benchchem.com/product/b3432657#environmental-fate-and-biodegradability-of-1-tetradecanol
https://www.benchchem.com/product/b3432657#environmental-fate-and-biodegradability-of-1-tetradecanol
https://www.benchchem.com/product/b3432657#environmental-fate-and-biodegradability-of-1-tetradecanol
https://www.benchchem.com/product/b3432657#environmental-fate-and-biodegradability-of-1-tetradecanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3432657?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

